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Compound of Interest

Compound Name:
N2,N2-Dimethylpyridine-2,5-

diamine

Cat. No.: B1293963 Get Quote

Technical Support Center: N2,N2-
Dimethylpyridine-2,5-diamine
This technical support guide provides essential information for the safe handling and use of

N2,N2-Dimethylpyridine-2,5-diamine in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N2,N2-Dimethylpyridine-2,5-diamine?

A1: N2,N2-Dimethylpyridine-2,5-diamine is classified as a hazardous substance with the

following primary concerns:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Can cause serious eye damage or irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Flammability: It is a flammable liquid and vapor.
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Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, the following PPE is mandatory when handling N2,N2-Dimethylpyridine-
2,5-diamine:

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles. A face

shield may be necessary if there is a splash potential.[3][4]

Hand Protection: Use chemical-resistant gloves, such as butyl rubber or neoprene. Always

inspect gloves before use.[4]

Body Protection: Wear appropriate protective clothing to prevent skin exposure. A lab coat is

standard, and fire/flame-resistant and impervious clothing is recommended.[4]

Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume

hood.[4][5] If ventilation is inadequate or exposure limits are exceeded, a NIOSH/MSHA

approved respirator is necessary.[5]

Q3: What are the proper storage conditions for N2,N2-Dimethylpyridine-2,5-diamine?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[6]

It should be kept away from incompatible substances such as acids, strong oxidizing agents,

acid chlorides, and chloroformates.[5][7] The storage area should be designated for corrosives

and kept away from heat, sparks, and open flames.[7]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][7]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[6][7]
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Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Q5: How should I handle spills of N2,N2-Dimethylpyridine-2,5-diamine?

A5: In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all

sources of ignition.[5] Use non-sparking tools and absorbent materials to clean up the spill.

Dispose of the waste in a sealed container in accordance with local, state, and federal

regulations.[4]

Troubleshooting Guide
Issue Possible Cause Solution

Visible Fumes or Strong Odor
Inadequate ventilation or a

spill.

Immediately evacuate the

area. Work must be conducted

in a properly functioning

chemical fume hood. Check for

any spills and clean them up

using appropriate procedures.

Skin Irritation or Redness Accidental skin contact.

Immediately follow the first-aid

procedures for skin contact.

Review handling procedures to

prevent future exposure.

Ensure proper PPE is being

worn.

Material Darkens or Changes

Consistency

Exposure to light, air, or

moisture. The compound is

noted to be light-sensitive and

hygroscopic.[5][6]

Store the compound in a tightly

sealed, opaque container in a

dry environment.
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Property Value

Molecular Formula C7H11N3

Molecular Weight 137.18 g/mol [1]

CAS Number 4928-43-2[1]

Appearance Dark brown solid[6]

pKa Approximately 7.87 (Predicted)[8]

General Laboratory Protocol for Safe Handling
This protocol outlines the standard procedure for the safe handling of N2,N2-
Dimethylpyridine-2,5-diamine in a research setting.

Preparation and Engineering Controls:

Work in a well-ventilated area, exclusively within a certified chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]

Before starting, confirm that all necessary PPE is available and in good condition.

Keep the container of N2,N2-Dimethylpyridine-2,5-diamine tightly closed when not in

use.[6]

Handling Procedure:

Wear the specified PPE at all times.

Avoid direct contact with the skin and eyes.

Avoid inhalation of any dust or vapors.

After handling, thoroughly wash hands and any exposed skin with soap and water.

Do not eat, drink, or smoke in the handling area.[4]
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Disposal:

Dispose of N2,N2-Dimethylpyridine-2,5-diamine and any contaminated materials in

accordance with all applicable federal, state, and local environmental regulations.[4]

Contaminated clothing should be removed and laundered before reuse.

Safety Workflow
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Preparation
- Assess Hazards

- Select & Inspect PPE
- Verify Fume Hood Operation

Handling
- Work in Fume Hood

- Avoid Contact & Inhalation
- Keep Container Closed

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Spill Response
- Evacuate & Ventilate

- Use Non-Sparking Tools
- Absorb & Contain

If Spill Occurs

Exposure Response
- Follow First Aid

- Remove Contaminated Clothing
- Seek Medical Attention

If Exposure Occurs

Disposal
- Follow Regulations

- Use Approved Waste Container

Dispose of
Contaminated Items

Click to download full resolution via product page

Caption: Workflow for safe handling of N2,N2-Dimethylpyridine-2,5-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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